Cas no 1804853-38-0 (4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1804853-38-0
• MF: C₈H₄BrF₅INO
• MW: 431.923951148987
• CID: 4837049
• Update Time: 2025-10-29

4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF5INO/c9-2-3-1-4(17-8(12,13)14)16-6(5(3)15)7(10)11/h1,7H,2H2
• InChI Key： VTHWLBNXDBAIDU-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine

Comprehensive Analysis of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804853-38-0)

The compound 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804853-38-0) is a highly specialized pyridine derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. Its unique structural features, including the presence of bromomethyl, difluoromethyl, iodo, and trifluoromethoxy functional groups, make it a versatile intermediate for constructing complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, agrochemical development, and material science.

One of the most intriguing aspects of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine is its role in fluorinated compound synthesis. Fluorinated compounds are currently a hot topic in the scientific community, as they often exhibit enhanced bioavailability, metabolic stability, and binding affinity in pharmaceutical applications. The difluoromethyl and trifluoromethoxy groups in this compound are particularly valuable for modulating the electronic and steric properties of target molecules, making it a sought-after building block for medicinal chemistry.

In addition to its pharmaceutical relevance, this compound is also explored in the context of agrochemical innovation. The incorporation of halogen atoms, such as bromine and iodine, into pyridine scaffolds is known to improve the pesticidal and herbicidal activities of agrochemicals. As sustainability and eco-friendly solutions dominate global discussions, researchers are increasingly interested in optimizing the synthesis and application of such halogenated pyridines to develop next-generation crop protection agents.

The synthetic utility of CAS No. 1804853-38-0 extends to cross-coupling reactions, a cornerstone of modern organic chemistry. The bromomethyl and iodo substituents serve as excellent handles for palladium-catalyzed couplings, enabling the construction of diverse molecular architectures. This aligns with the growing demand for efficient synthetic methodologies in academia and industry, as highlighted by frequent searches for "pyridine derivatives in cross-coupling" and "halogenated pyridine applications."

Another area of interest is the compound's potential in material science. Fluorinated pyridines are known to contribute to the development of advanced materials with unique electronic and optical properties. The combination of trifluoromethoxy and difluoromethyl groups in this molecule could pave the way for innovations in organic electronics, such as OLEDs and photovoltaic devices, which are currently trending topics in renewable energy research.

From a safety and handling perspective, 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine requires careful consideration due to its reactive functional groups. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the increasing focus on lab safety protocols and green chemistry principles in scientific workflows.

In summary, 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804853-38-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a valuable asset for researchers exploring fluorinated compounds, halogenated intermediates, and cross-coupling chemistry. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play a pivotal role in advancing cutting-edge research and industrial applications.